2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemScence | CS-0062390-5mg |
4-Pyridoxic acid |
82-82-6 | 99.77% | 5mg |
$60.0 | 2022-04-26 | |
| ChemScence | CS-0062390-10mg |
4-Pyridoxic acid |
82-82-6 | 99.77% | 10mg |
$100.0 | 2022-04-26 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X47075-250mg |
3-Hydroxy-5-(hydroxymethyl)-2-methylisonicotinic acid |
82-82-6 | 97% | 250mg |
¥1182.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X47075-100mg |
3-Hydroxy-5-(hydroxymethyl)-2-methylisonicotinic acid |
82-82-6 | 97% | 100mg |
¥718.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X47075-1g |
3-Hydroxy-5-(hydroxymethyl)-2-methylisonicotinic acid |
82-82-6 | 97% | 1g |
¥2686.0 | 2023-09-05 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | P9630-25MG |
4-Pyridoxic Acid |
82-82-6 | 25mg |
¥801.4 | 2023-11-12 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | P9630-100MG |
4-Pyridoxic Acid |
82-82-6 | 100mg |
¥1153.5 | 2023-11-12 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P914503-1g |
4-Pyridoxic Acid |
82-82-6 | 97% | 1g |
￥2,800.00 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P914503-100mg |
4-Pyridoxic Acid |
82-82-6 | 97% | 100mg |
￥749.00 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P914503-250mg |
4-Pyridoxic Acid |
82-82-6 | 97% | 250mg |
￥1,120.00 | 2022-09-01 |
Audited Supplier
Audited Supplier
4-Pyridoxic Acid (CAS No. 82-82-6) is a biologically significant metabolite derived from vitamin B6, also known as pyridoxine. This compound plays a crucial role in human metabolism, particularly in amino acid and neurotransmitter synthesis. With the growing interest in vitamin B6 metabolism and its implications for health, 4-Pyridoxic Acid has garnered attention from researchers and healthcare professionals alike. Its unique chemical properties and physiological relevance make it a subject of ongoing study in fields such as nutritional science, clinical diagnostics, and biochemical research.
The molecular structure of 4-Pyridoxic Acid features a pyridine ring with a carboxylic acid group, making it a water-soluble compound. This characteristic is essential for its role as a vitamin B6 biomarker in urine and blood tests. Recent studies have explored its potential as an indicator of vitamin B6 status, especially in populations at risk of deficiency, such as the elderly or individuals with malabsorption disorders. As interest in personalized nutrition grows, the demand for accurate biomarkers like 4-Pyridoxic Acid has increased significantly.
In the context of gut microbiome research, 4-Pyridoxic Acid has emerged as a topic of interest due to its interactions with microbial metabolism. Scientists are investigating how gut bacteria influence vitamin B6 metabolism and whether 4-Pyridoxic Acid levels could serve as a proxy for microbiome health. This aligns with current trends in functional medicine, where metabolites are increasingly used to assess systemic health.
From an analytical chemistry perspective, 4-Pyridoxic Acid (CAS No. 82-82-6) presents interesting challenges and opportunities. Its detection and quantification typically involve techniques like high-performance liquid chromatography (HPLC) or mass spectrometry. These methods are crucial for developing diagnostic assays and conducting nutritional status assessments. The compound's stability under various conditions is another area of active research, particularly for clinical laboratory applications.
The pharmaceutical industry has shown interest in 4-Pyridoxic Acid as a potential intermediate in drug synthesis. While not pharmacologically active itself, its structural features make it valuable for designing vitamin B6 analogs with therapeutic potential. This application is particularly relevant in the development of neurological treatments, given vitamin B6's role in neurotransmitter synthesis.
In the field of sports nutrition, researchers have examined 4-Pyridoxic Acid excretion patterns in athletes to understand vitamin B6 requirements during intense physical activity. This research contributes to the growing body of knowledge about micronutrient needs in athletic populations and supports the development of performance nutrition strategies.
Quality control is paramount when working with 4-Pyridoxic Acid (CAS No. 82-82-6). The compound must meet stringent purity standards for research and diagnostic applications. Analytical certificates typically include specifications for HPLC purity, water content, and residual solvents. These quality parameters ensure reliable results in both research settings and clinical applications.
Storage and handling of 4-Pyridoxic Acid require attention to stability considerations. The compound is generally stable at room temperature when protected from light and moisture, but long-term storage recommendations often suggest refrigeration. These storage conditions are particularly important for reference standards used in analytical laboratories.
Recent advances in metabolomics technology have opened new possibilities for studying 4-Pyridoxic Acid in complex biological systems. The ability to simultaneously measure multiple metabolites has enhanced our understanding of vitamin B6 metabolic pathways and their interactions with other nutritional biomarkers. This holistic approach aligns with current trends in systems biology and precision medicine.
From a regulatory perspective, 4-Pyridoxic Acid is generally recognized as safe for research and diagnostic purposes. However, researchers should consult relevant safety data sheets and follow laboratory best practices when handling the compound. Proper documentation and quality assurance protocols are essential for maintaining research integrity.
The future of 4-Pyridoxic Acid research appears promising, with potential applications in nutritional epidemiology, personalized medicine, and dietary assessment methods. As analytical techniques continue to improve and our understanding of micronutrient metabolism deepens, this vitamin B6 metabolite will likely play an increasingly important role in both research and clinical practice.
